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Introduction

Dibromodifluoromethane, commonly known as Halon 1202, is a halogenated hydrocarbon
that was once a cornerstone in the field of fire suppression. Its exceptional effectiveness in
extinguishing fires, particularly in critical applications such as aviation and military systems,
made it a valuable tool for fire safety. However, its significant environmental impact, specifically
its role in ozone depletion, led to a global phase-out of its production. This technical guide
provides an in-depth history of dibromodifluoromethane as a fire suppressant, detailing its
properties, the experimental protocols used to evaluate its performance, and the chemical
mechanisms behind its potent fire-extinguishing capabilities.

Historical Development and Phase-Out

The development of halogenated hydrocarbons, or halons, as fire extinguishing agents began
in the mid-20th century. These compounds, characterized by the presence of halogen atoms
(fluorine, chlorine, bromine, or iodine) bonded to a carbon backbone, were found to be highly
effective at interrupting the chemical chain reactions of combustion.[1]
Dibromodifluoromethane emerged as one of the most effective of these agents.[2]

Early research, notably by the U.S. Army, identified Halon 1202 as a powerful fire
extinguishant, though its toxicity was also a recognized concern.[2] Its high efficacy led to its
adoption in critical applications where rapid fire suppression was paramount.
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The turning point for Halon 1202 and other halons came with the discovery of their detrimental
effect on the Earth's ozone layer. Classified as a Class | ozone-depleting substance, the
production and use of dibromodifluoromethane were significantly curtailed by the Montreal
Protocol on Substances that Deplete the Ozone Layer.[3] This international treaty, signed in
1987, mandated the phase-out of the production of ozone-depleting substances, leading to a
search for viable alternatives.

Physicochemical and Fire Suppression Properties

Dibromodifluoromethane is a colorless, non-flammable liquid at room temperature with a
boiling point of 22.8 °C.[2] Its key physical and chemical properties are summarized in the table

below.
Property Value
Chemical Formula CBr2Fr2
Molar Mass 209.82 g/mol
Boiling Point 22.8 °C
Density (liquid) 2.27 g/lcm?3
Vapor Pressure 83 kPa at 20 °C
Ozone Depletion Potential (ODP) High

Table 1: Physicochemical Properties of Dibromodifluoromethane.[2][3]

The fire suppression effectiveness of gaseous agents is quantified by their extinguishing
concentration, typically determined using the standardized cup-burner test method. While
specific comprehensive data for Halon 1202 across a wide range of fuels is not readily
available in the reviewed literature, the general consensus is that it is one of the most effective
chemical fire suppressants ever developed.[2] For context, the extinguishing concentrations for
Halon 1301 (bromotrifluoromethane) against various fuels are provided in the following table,
as determined by the cup burner method. It is important to note that Halon 1202 was
considered even more effective than Halon 1301.[2]
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Fuel Extinguishing Concentration (vol%)
Methane 3.1
Propane 4.3
n-Heptane 4.1
Ethanol 3.8
Ethylene 6.8

Table 2: Extinguishing Concentrations for Halon 1301 Determined by the Cup Burner Method.
[4]

Experimental Protocols: The Cup-Burner Method

The primary experimental protocol for determining the extinguishing concentration of gaseous
fire suppressants is the cup-burner method. This standardized test provides a reproducible
means of evaluating the relative effectiveness of different agents.

Apparatus: The apparatus consists of a cylindrical glass chimney, a fuel cup, and systems for
precisely controlling the flow of air and the extinguishing agent. The fuel cup is centrally located
at the base of the chimney.

Procedure:

A liquid or gaseous fuel is introduced into the cup and ignited, establishing a stable diffusion
flame.

e A controlled flow of air is passed up through the chimney, surrounding the flame.

e The gaseous extinguishing agent is progressively introduced into the air stream at a known
flow rate.

o The concentration of the agent is gradually increased until the flame is extinguished.

e The minimum concentration of the agent in the air that results in extinguishment is recorded
as the extinguishing concentration.
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The cup-burner method has been the subject of extensive research to ensure its accuracy and
reproducibility across different laboratories.[5][6][7][8][9]
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A simplified schematic of the cup-burner apparatus.

Mechanism of Fire Suppression

The high effectiveness of dibromodifluoromethane as a fire suppressant stems from its ability
to chemically interfere with the combustion process. Unlike inert gases that primarily suppress
fires by diluting oxygen and absorbing heat, halons actively participate in the flame chemistry.

The primary mechanism is through radical scavenging. In a typical hydrocarbon flame, the
combustion is propagated by highly reactive free radicals, such as hydrogen (He), hydroxyl
(OHs), and oxygen (Oe) radicals.[10] Dibromodifluoromethane, when introduced into a flame,
thermally decomposes to release bromine atoms (Bre). These bromine atoms are highly
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efficient at scavenging the key chain-carrying radicals, effectively terminating the chain
reactions of combustion.

The key reactions in this process are:

e Initiation: The C-Br bond in CBr2F2 is weaker than the C-F bond and readily breaks at flame
temperatures, releasing bromine radicals. CBr2F2 + Heat — *CBrF2 + Bre

e Propagation (Radical Scavenging): The bromine radical reacts with key flame radicals, such
as hydrogen and hydroxyl radicals, to form hydrogen bromide (HBr). Bre + He — HBr Bre +
OHe - HBr + Oe

» Termination: The hydrogen bromide formed is also reactive and can further participate in
radical scavenging cycles, regenerating the bromine radical to continue the inhibition
process. HBr + He — H2 + Bre HBr + OHe — H20 + Bre

This catalytic cycle, where a single bromine atom can neutralize multiple flame radicals, is what
makes dibromodifluoromethane and other brominated halons exceptionally potent fire
suppressants.
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Chemical inhibition of combustion by dibromodifluoromethane.

Conclusion

Dibromodifluoromethane, or Halon 1202, represents a significant chapter in the history of fire
suppression technology. Its unparalleled effectiveness was a testament to the power of
chemical intervention in combustion processes. However, the severe environmental
consequences associated with its use underscored the critical need for a holistic approach to
chemical design, one that balances efficacy with environmental stewardship. The story of
Halon 1202 serves as a crucial case study for researchers and scientists in the ongoing
development of safe, effective, and environmentally benign fire suppression agents and other
chemical products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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